Cas no 6945-25-1 (Benzoic acid,2-[1,1'-bicyclohexyl]-4-ylidenehydrazide)

• Product Name: Benzoic acid,2-[1,1'-bicyclohexyl]-4-ylidenehydrazide
• CAS No: 6945-25-1
• MF: C₁₉H₂₆N₂O
• MW: 298.422544956207
• CID: 527043
• PubChem ID: 243903
• Update Time: 2025-04-19

Benzoic acid,2-[1,1'-bicyclohexyl]-4-ylidenehydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[1,1'-bicyclohexyl]-4-ylidenehydrazide
• NSC54138
• 6945-25-1
• NSC-54138

• Inchi： 1S/C19H26N2O/c22-19(17-9-5-2-6-10-17)21-20-18-13-11-16(12-14-18)15-7-3-1-4-8-15/h2,5-6,9-10,15-16H,1,3-4,7-8,11-14H2,(H,21,22)/b20-18-
• InChI Key： YYRPBUSBLFLNDA-ZZEZOPTASA-N
• SMILES： O=C(C1C=CC=CC=1)N/N=C1/CCC(CC/1)C1CCCCC1

Computed Properties

• Exact Mass: 298.20468
• Monoisotopic Mass: 298.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46